Cas no 2344680-42-6 (5-(azetidin-3-yl)-1,3-oxazol-4-ylmethanol)

• Product Name: 5-(azetidin-3-yl)-1,3-oxazol-4-ylmethanol
• CAS No: 2344680-42-6
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 6080618
• PubChem ID: 139022593
• Update Time: 2025-06-10

5-(azetidin-3-yl)-1,3-oxazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yl)-1,3-oxazol-4-ylmethanol
• EN300-1693800
• [5-(azetidin-3-yl)-1,3-oxazol-4-yl]methanol
• 2344680-42-6

• Inchi： 1S/C7H10N2O2/c10-3-6-7(11-4-9-6)5-1-8-2-5/h4-5,8,10H,1-3H2
• InChI Key： IUWQOGIHNNGOMR-UHFFFAOYSA-N
• SMILES： O1C=NC(CO)=C1C1CNC1

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 58.3Ų

Additional information on 5-(azetidin-3-yl)-1,3-oxazol-4-ylmethanol

Introduction to 5-(azetidin-3-yl)-1,3-oxazol-4-ylmethanol (CAS No. 2344680-42-6)

5-(azetidin-3-yl)-1,3-oxazol-4-ylmethanol, identified by the CAS number 2344680-42-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic alcohol features a unique structural framework combining an azetidine ring with an oxazole moiety, linked through a methylene group. Such structural motifs are often explored for their potential biological activity, particularly in the development of novel therapeutic agents.

The compound's dual heterocyclic system—the azetidine and oxazole rings—provides a rich scaffold for chemical modification and functionalization. Azetidine derivatives are known for their role in various pharmacological applications, including antimicrobial and anti-inflammatory agents, while oxazole derivatives are widely recognized for their bioactivity in areas such as antiviral and anticancer therapies. The combination of these two heterocycles in 5-(azetidin-3-yl)-1,3-oxazol-4-ylmethanol suggests a potential for multifunctional drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets. Studies indicate that the structural features of 5-(azetidin-3-yl)-1,3-oxazol-4-ylmethanol may facilitate interactions with enzymes and receptors involved in critical metabolic pathways. For instance, the oxazole ring has been shown to engage with heme-containing proteins, which are pivotal in oxygen transport and signaling processes.

In the realm of drug discovery, the methanol side chain in 5-(azetidin-3-yl)-1,3-oxazol-4-ylmethanol serves as a versatile handle for further derivatization. This allows chemists to explore modifications that could enhance pharmacokinetic properties or improve target specificity. The compound's solubility profile and metabolic stability are also key considerations in its potential therapeutic applications, areas where ongoing research is providing valuable insights.

One notable area of investigation involves the exploration of 5-(azetidin-3-yl)-1,3-oxazol-4-ylmethanol as a precursor in the synthesis of more complex molecules. The oxazole moiety, in particular, has been utilized in the development of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. By incorporating this scaffold into drug candidates, researchers aim to leverage its known bioactivity while introducing novel structural elements to improve efficacy.

The synthesis of 5-(azetidin-3-yl)-1,3-oxazol-4-ylmethanol has been optimized through multi-step organic reactions, employing techniques such as cyclization and nucleophilic substitution. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate its utility as a building block for larger molecular architectures. Advances in green chemistry have further refined these processes, reducing waste and improving yields—a critical consideration for industrial-scale production.

Evaluation of 5-(azetidin-3-yl)-1,3-oxazol-4-y-methanol's biological activity has revealed promising preliminary results. In vitro assays have shown that certain derivatives exhibit inhibitory effects on enzymes implicated in pathogenic processes. While further studies are needed to fully elucidate its mechanism of action, these findings underscore the compound's potential as a lead molecule for therapeutic intervention. Collaborative efforts between synthetic chemists and biologists are now focused on validating these initial observations through more comprehensive experimental frameworks.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying promising candidates like 5-(azetidin - 3 - yl) - 1 , 3 - ox az ol - 4 - ylmethanol for further development. These platforms allow researchers to rapidly assess large libraries of compounds for their interaction with biological targets, streamlining the drug discovery pipeline. The compound's unique structural features make it an attractive candidate for HTS campaigns aimed at identifying novel therapeutics.

As interest in heterocyclic chemistry continues to grow, compounds like 5-(azetidin - 3 - yl) - 1 , 3 - ox az ol - 4 - ylmethanol are gaining prominence as key players in medicinal chemistry research. Their ability to modulate biological pathways while maintaining structural diversity makes them invaluable tools for developing next-generation pharmaceuticals. Future research will likely focus on expanding synthetic methodologies and exploring new applications across therapeutic areas.